2-oxo-N-phenyl-2-{2-[2-(1H-1,2,4-triazol-1-yl)ethanimidoyl]hydrazino}acetamide

• IUPAC Name: N'-[(Z)-[1-amino-2-(1,2,4-triazol-1-yl)ethylidene]amino]-N-phenyloxamide
• InChI: InChI=1S/C12H13N7O2/c13-10(6-19-8-14-7-15-19)17-18-12(21)11(20)16-9-4-2-1-3-5-9/h1-5,7-8H,6H2,(H2,13,17)(H,16,20)(H,18,21)
• InChI Key: QYRSZRBIJNHCNO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)C(=O)NN=C(CN2C=NC=N2)N
• Isomeric SMILES: C1=CC=C(C=C1)NC(=O)C(=O)N/N=C(/CN2C=NC=N2)\N
• Molecular Formula: C12H13N7O2
• Molecular Weight: 287.28 g/mol

Description

The compound “2-oxo-N-phenyl-2-{2-[2-(1H-1,2,4-triazol-1-yl)ethanimidoyl]hydrazino}acetamide” is a chemical compound with a linear formula of C27H25N5O3. It has a molecular weight of 467.532.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a 1,2,4-triazole ring. The IR absorption spectra of similar compounds were characterized by the presence of two signals for C=O groups at 1650–1712 cm−1.

Scientific Research Applications

Synthesis and Antimicrobial Properties

The chemical 2-oxo-N-phenyl-2-{2-[2-(1H-1,2,4-triazol-1-yl)ethanimidoyl]hydrazino}acetamide has been synthesized and studied for various biological properties. One study focused on the synthesis of similar compounds, which were then tested for their antimicrobial and anti-inflammatory activities. The compounds demonstrated a significant decrease in paw volume, indicating anti-inflammatory effects, but did not show antimicrobial activity at the tested concentration (Thomas et al., 2009).

Synthesis and Biological Assessment of Analog Compounds

Another research developed a method for synthesizing novel acetamides with a 1,2,4-oxadiazole cycle, which were then biologically assessed. This study showcased the versatility of the chemical structure and its potential in creating a variety of biologically active compounds (Karpina et al., 2019).

Antimicrobial and Antifungal Activity

Further studies synthesized similar compounds with structures established using various spectral data. These compounds were evaluated for their in vitro antibacterial and antifungal activities, demonstrating the potential of this chemical framework in developing new antimicrobial agents (Mahyavanshi et al., 2017).

Molecular Docking Studies

Research involving molecular docking studies on related compounds revealed how these molecules interact with target proteins. This not only highlights the antimicrobial potential of these compounds but also offers insights into their mechanism of action, paving the way for the design of targeted therapeutic agents (Almutairi et al., 2018).